3-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-5-(2-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(1-benzyl-5-methyltriazol-4-yl)-5-(2-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H17N5O/c1-13-8-6-7-11-16(13)19-20-18(22-25-19)17-14(2)24(23-21-17)12-15-9-4-3-5-10-15/h3-11H,12H2,1-2H3
• InChI Key: LGJDWJGVUFOUGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)C3=C(N(N=N3)CC4=CC=CC=C4)C
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol

Description

3-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-5-(2-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of 1,2,4-oxadiazole, which is a heterocyclic compound with various biological activities.

Scientific Research Applications

Corrosion Inhibition

One application of oxadiazole derivatives is in the area of corrosion inhibition. Specifically, derivatives of 1,3,4-oxadiazole have been studied for their ability to protect mild steel in corrosive environments. Research shows that these compounds act as effective corrosion inhibitors in acidic solutions, such as sulphuric acid, by forming a protective layer on the metal surface. This action is attributed to the adsorption characteristics of the oxadiazole derivatives, which adhere to the metal surface through both physical and chemical bonds (P. Ammal, M. Prajila, A. Joseph, 2018).

Antimicrobial Activity

Another significant application of oxadiazole derivatives is in the field of antimicrobial research. Studies have identified that certain oxadiazole compounds, including those related to the core structure of interest, exhibit antibacterial activity against a range of microbial strains. This includes activity against both bacteria and fungi, highlighting the potential of these compounds in developing new antimicrobial agents (C. N. Tien, Duc Tran Thi Cam, Ha Bui Manh, D. N. Dang, 2016).

Anticancer Evaluation

Oxadiazole derivatives have also been evaluated for their potential anticancer properties. Research into these compounds has explored their efficacy in inhibiting the growth of cancer cells, with some derivatives showing promise in preclinical models. This line of investigation is crucial for the development of new therapeutic agents for cancer treatment (Salahuddin, M. Shaharyar, A. Mazumder, M. Ahsan, 2014).

Catalysis in Aqueous Media

Oxadiazole compounds have been utilized as ligands in palladium(II) complexes, showing high turnover numbers in C-C cross-coupling reactions under green chemistry conditions. This application underscores the versatility of oxadiazole derivatives in catalysis, offering environmentally friendly alternatives for chemical synthesis (N. A. Bumagin, A. Kletskov, S. Petkevich, I. A. Kolesnik, A. Lyakhov, L. Ivashkevich, A. Baranovsky, P. Kurman, V. Potkin, 2018).